Cas no 2229252-99-5 ((5-methylfuran-2-yl)methyl sulfamate)

• Product Name: (5-methylfuran-2-yl)methyl sulfamate
• CAS No: 2229252-99-5
• MF: C₆H₉NO₄S
• MW: 191.204960584641
• CID: 6080431
• PubChem ID: 165636640
• Update Time: 2025-10-29

(5-methylfuran-2-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (5-methylfuran-2-yl)methyl sulfamate
• EN300-1989135
• 2229252-99-5

• Inchi： 1S/C6H9NO4S/c1-5-2-3-6(11-5)4-10-12(7,8)9/h2-3H,4H2,1H3,(H2,7,8,9)
• InChI Key： RZVUMTCOWVMFGG-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1=CC=C(C)O1

Computed Properties

• Exact Mass: 191.02522894g/mol
• Monoisotopic Mass: 191.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 90.9Ų

Additional information on (5-methylfuran-2-yl)methyl sulfamate

Introduction to (5-methylfuran-2-yl)methyl sulfamate (CAS No. 2229252-99-5)

(5-methylfuran-2-yl)methyl sulfamate, with the chemical identifier CAS No. 2229252-99-5, is a compound of significant interest in the field of pharmaceutical and agrochemical research. This sulfamate derivative, featuring a furan ring substituted with a methyl group at the 5-position and an amino group linked to a sulfamate moiety, has garnered attention due to its potential biological activities and synthetic utility.

The structure of (5-methylfuran-2-yl)methyl sulfamate consists of a heterocyclic aromatic system combined with a functionalized sulfur atom, which contributes to its unique chemical properties. The presence of the furan ring enhances its solubility in polar solvents, making it suitable for various applications in organic synthesis and drug development. The sulfamate group, on the other hand, is known for its ability to act as a leaving group in nucleophilic substitution reactions, facilitating the formation of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the furan scaffold. The5-methylfuran-2-yl moiety, in particular, has been identified as a key structural feature in several bioactive molecules. Studies have shown that this motif can interact with biological targets such as enzymes and receptors, leading to various therapeutic effects. For instance, derivatives of furan-based compounds have been investigated for their antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of (5-methylfuran-2-yl)methyl sulfamate is its role as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its reactivity to develop novel drug candidates targeting diseases such as cancer and neurodegenerative disorders. The sulfamate group can be easily modified through various chemical transformations, allowing for the creation of libraries of derivatives with tailored biological activities.

The synthesis of (5-methylfuran-2-yl)methyl sulfamate typically involves multi-step organic reactions starting from commercially available furan derivatives. The introduction of the methyl group at the 5-position and subsequent functionalization with a sulfamate moiety require careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and flow chemistry, have been employed to improve the efficiency of these processes.

The pharmacological evaluation of (5-methylfuran-2-yl)methyl sulfamate has revealed several promising properties. Preclinical studies have demonstrated its ability to inhibit specific enzymes involved in disease pathways, suggesting potential therapeutic applications. Additionally, its interaction with biological targets has been studied using computational methods, providing insights into its mechanism of action. These findings have laid the groundwork for further investigation into its clinical efficacy.

In conclusion, (5-methylfuran-2-yl)methyl sulfamate (CAS No. 2229252-99-5) represents a valuable compound in pharmaceutical research due to its structural features and potential biological activities. Its synthesis and application in drug development highlight the importance of heterocyclic compounds in modern medicine. As research continues to uncover new therapeutic possibilities, compounds like this are poised to play a crucial role in addressing unmet medical needs.